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Compound of Interest

Compound Name: 4,4'-Biphenyldisulfonic acid

Cat. No.: B1213517 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 4,4'-
Biphenyldisulfonic Acid

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4,4'-Biphenyldisulfonic acid,

tailored for researchers, scientists, and professionals in drug development. The content herein

synthesizes fundamental chemical data with practical applications and safety protocols,

ensuring a thorough understanding of this versatile compound.

Introduction: A Molecule of Strategic Importance
4,4'-Biphenyldisulfonic acid (BPDSA) is an organic compound distinguished by a biphenyl

backbone symmetrically substituted with two sulfonic acid groups at the para positions.[1] This

structure imparts strong acidity and hydrophilicity, making it a valuable intermediate and

reagent in various chemical syntheses.[1] Its applications span from the creation of dyes and

surfactants to its use as a catalyst and a building block in materials science. For professionals

in pharmaceutical development, understanding the reactivity and properties of sulfonic acids is

crucial, as this functional group is present in numerous active pharmaceutical ingredients

(APIs) and is used to form stable salts.

Core Physicochemical Properties
The physical and chemical characteristics of BPDSA dictate its behavior in experimental and

industrial settings. These properties are summarized below.
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Property Value Source(s)

Molecular Formula C₁₂H₁₀O₆S₂ [1][2][3][4]

Molar Mass 314.33 g/mol [2][4][5][6]

Appearance
White to Gray to Red powder

or crystals
[2][7]

Melting Point 72.5°C [2][3][8]

Boiling Point ~424.02°C (rough estimate) [2][3]

Density
~1.5886 g/cm³ (rough

estimate)
[2][3]

Water Solubility
Soluble, may cause faint

turbidity
[1][2][8]

pKa -1.14 ± 0.50 (Predicted) [2]

Storage
Inert atmosphere, Room

Temperature
[2][3][9]

The presence of two polar sulfonic acid groups makes the compound soluble in water.[1] Its

low pKa value indicates that it is a strong acid.[1][2]

Molecular Structure and Identification
A precise understanding of the molecular structure is fundamental to predicting its reactivity

and interactions.

Caption: Molecular Structure of 4,4'-Biphenyldisulfonic acid.

Key Identifiers:

CAS Number: 5314-37-4[1][3][4][5]

IUPAC Name: 4-(4-sulfophenyl)benzenesulfonic acid[5]

Synonyms: [1,1′-Biphenyl]-4,4′-disulfonic acid, Biphenyl-4,4'-disulfonic acid[1][6][8]
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Molecular Formula: C₁₂H₁₀O₆S₂[5]

InChI: InChI=1S/C12H10O6S2/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-

10)20(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)[1]

SMILES: O=S(O)(=O)c1ccc(cc1)c1ccc(cc1)S(O)(=O)=O[1]

Spectroscopic data, including 1H NMR, IR, and Mass Spectrometry, are available through

chemical databases like ChemicalBook for structural confirmation.[10]

Synthesis and Chemical Reactivity
BPDSA serves as a foundational reagent, with its reactivity centered around the two sulfonic

acid groups.

Synthesis Pathway
While specific industrial synthesis protocols are proprietary, the formation of BPDSA generally

involves the sulfonation of biphenyl. A key subsequent reaction is its conversion to 4,4'-biphenyl

disulfonyl chloride, a more versatile intermediate for synthesizing sulfonamides and sulfonate

esters. This conversion can be achieved by reacting BPDSA with carbon tetrachloride at

elevated temperatures and pressures.[11] The reaction can be catalyzed by strong mineral

acids like sulfuric or phosphoric acid.[11]

Biphenyl 4,4'-Biphenyldisulfonic acid
(BPDSA)

Sulfonation
(e.g., H₂SO₄) 4,4'-Biphenyl

disulfonyl chloride

Chlorination
(e.g., CCl₄, heat) Sulfonamides,

Sulfonate Esters
Nucleophilic Substitution

Click to download full resolution via product page

Caption: Key synthesis and reactivity pathway for BPDSA.

Core Reactivity
Acidity: The sulfonic acid groups are strongly acidic, readily donating their protons in

aqueous solutions. This property is central to its use as an acid catalyst.[1]
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Intermediate for Synthesis: BPDSA is a key intermediate, particularly in the dye industry for

producing azo dyes.[1] Its disodium salt is also a known chemical entity.[4]

Catalytic Activity: Like other sulfonic acid-functionalized materials, BPDSA has potential as a

solid acid catalyst. These catalysts are gaining attention as greener alternatives to liquid

mineral acids in industrial processes like acetylation and amidation due to their high activity,

stability, and recyclability.[12]

Applications in Research and Drug Development
The unique properties of BPDSA make it relevant across several scientific domains.

Industrial Applications Research & Development Pharmaceutical Relevance

4,4'-Biphenyldisulfonic acid

Key Intermediate

Azo Dyes Surfactant Formulation Dispersing Agent Solid Acid Catalyst Reagent in Organic Synthesis MOF Ligands Scaffold for Arylsulfonamides

Click to download full resolution via product page

Caption: Overview of BPDSA's primary application areas.

Industrial Chemistry: It is used as a dyeing agent, a dispersing agent, and in the formulation

of surfactants.[1]

Materials Science: BPDSA is listed as a ligand for creating Metal-Organic Frameworks

(MOFs), which are materials with applications in gas storage, separation, and catalysis.[9]

Drug Development: While BPDSA itself is not a therapeutic agent, its derivatives are of

significant interest. Arylsulfonamides derived from related structures have been investigated

for treating inflammatory and autoimmune disorders like rheumatoid arthritis.[13] The sulfonic

acid moiety is a common feature in many drugs, enhancing solubility and enabling the

formation of stable salt forms. Understanding the stability of such compounds through forced

degradation studies is a critical part of the drug development process.[14]
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Analytical Methodologies
Accurate quantification and characterization of BPDSA and its derivatives are essential for

quality control and research.

High-Performance Liquid Chromatography (HPLC): This is the premier technique for

analyzing non-volatile compounds like BPDSA. A reversed-phase HPLC method would be

suitable, likely using a C18 column.[15] For strongly acidic and hydrophilic compounds like

BPDSA, mixed-mode chromatography (combining reversed-phase with anion-exchange) can

provide excellent retention and peak shape, which is often a challenge with traditional C18

columns.[16]

Forced Degradation Studies: For professionals in drug development, assessing the stability

of a molecule is paramount. Forced degradation studies expose the compound to harsh

conditions (acid, base, oxidation, light, heat) to identify potential degradation products and

establish the stability-indicating nature of an analytical method.[14]

Exemplary Protocol: Conceptual HPLC Method
Development

Column Selection: Start with a C18 column (e.g., 150 x 4.6 mm, 5 µm). If retention is poor,

switch to a mixed-mode column with anion-exchange capabilities.[16]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 20 mM

ammonium formate, pH 3) and acetonitrile is a common starting point.[16] The buffer

controls the ionization of the sulfonic acid groups, impacting retention.

Detection: UV detection at around 255 nm should be effective due to the aromatic biphenyl

structure.[16]

Sample Preparation: Dissolve the BPDSA sample in the mobile phase or a compatible

solvent like water.

Method Validation: Validate the method for specificity, linearity, accuracy, precision, and

robustness as per standard guidelines.
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Safety, Handling, and Storage
Proper handling of BPDSA is crucial to ensure laboratory safety.

Hazards: BPDSA is classified as a corrosive substance. It can cause severe skin burns and

serious eye damage.[5][7][8] It may also cause irritation to the respiratory system.[8]

Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety

goggles, and a lab coat.[7][17] Work in a well-ventilated area or under a fume hood.

First Aid Measures:

Skin Contact: Immediately wash the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[17][18]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[17][18]

Inhalation: Move the person to fresh air.[17][18]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[7][17] In all cases of

significant exposure, seek immediate medical attention.[18]

Storage: Store the compound in a tightly closed container in a dry, well-ventilated place

under an inert atmosphere.[2][3][18]

Conclusion
4,4'-Biphenyldisulfonic acid is a compound of considerable utility, bridging industrial

applications with advanced materials science and pharmaceutical research. Its strong acidity,

water solubility, and reactive sulfonic acid groups define its chemical personality. For scientists

and researchers, a firm grasp of its physicochemical properties, reactivity, and handling

requirements is essential for leveraging its full potential in a safe and effective manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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